Di-p-toluoyl-D-tartaric acid monohydrate
Overview
Description
Di-p-toluoyl-D-tartaric acid monohydrate is a chiral compound . It is a useful intermediate in the preparation of chiral rivastigmine hydrogen tartrate .
Molecular Structure Analysis
The linear formula of this compound is [CH3C6H4CO2CH(CO2H)-]2 · H2O . Its molecular weight is 404.37 .Chemical Reactions Analysis
This compound is used as a chiral catalyst .Physical And Chemical Properties Analysis
This compound appears as a white to light yellow crystal powder . It has an assay of 98% . Its optical activity is [α]20/D +142°, c = 1 in methanol . The melting point is 163-165 °C (lit.) .Scientific Research Applications
Enantioselective Separation and Resolution
Di-p-toluoyl-D-tartaric acid monohydrate (DTTA) has shown significant applications in the enantioselective separation and resolution of various compounds. This compound's ability to recognize and separate enantiomers is crucial in the production of optically active pharmaceuticals and other substances.
- Separation of Amino Acids and Pharmaceuticals:
- DTTA has been used for
- **Chiral Resolution inPharmaceutical Synthesis:**
- DTTA has been employed as a resolving agent in the synthesis of pharmaceutical compounds. A practical resolution of racemic trans-2-benzylaminocyclohexanol, a key intermediate for chiral pharmaceuticals, was achieved using DTTA. The resolution conditions were optimized based on the Pope and Peachey method, resulting in high yield and enantiomeric purity (Ogawa et al., 2008).
- Supramolecular Resolving Agent:
- The use of DTTA as a supramolecular complex (SMC) forming resolving agent with racemic alcohols has been explored. It was found that despite small structural differences, the SMC forming properties with water and racemic alcohols is very different when comparing DTTA with other tartaric acid derivatives. This highlights the importance of weaker interactions in optical resolutions during the chiral discrimination process (Simon et al., 2003).
Mechanism of Action
Target of Action
Di-p-toluoyl-D-tartaric acid monohydrate is primarily used as a chiral resolving agent . It interacts with racemic bases to isolate the (-)-enantiomeric forms . This means that the primary targets of this compound are the racemic bases present in a mixture.
Mode of Action
The interaction of this compound with its targets involves the formation of diastereomeric salts . These salts have different solubilities, allowing for the separation of the enantiomers. The compound’s ability to selectively bind to one enantiomer over the other results in the resolution of the racemic mixture.
Pharmacokinetics
Its solubility in water, ethanol, and acetone suggests that it may have good bioavailability.
Result of Action
The primary molecular and cellular effect of this compound’s action is the resolution of racemic bases into their individual enantiomers . This can have significant effects at the molecular and cellular level, particularly if the resolved base is biologically active.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stable under normal storage and handling conditions . Dust generation should be avoided . Additionally, the compound’s solubility can be influenced by the solvent used, which can impact its efficacy in resolving racemic bases .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O8.H2O/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);1H2/t15-,16-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOTRUJUPLHRVNU-MOGJOVFKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O[C@@H]([C@@H](C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70992160 |
Source
|
| Record name | 2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70992160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
71607-31-3, 71607-32-4 |
Source
|
| Record name | Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, hydrate (1:1), (2S,3S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=71607-31-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70992160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, hydrate (1:1), (2S,3S) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.211 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, hydrate (1:1), (2R,3R) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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